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An In-Depth Technical Guide to the Physical Properties of 2,2,3,4,4-Pentamethylpentane

Introduction

2,2,3,4,4-Pentamethylpentane (CAS No. 16747-45-8) is a highly branched aliphatic
hydrocarbon and a structural isomer of decane.[1][2] Its unique steric hindrance and specific
physicochemical properties make it a subject of interest in fundamental chemical research,
particularly in studies involving reaction kinetics, combustion, and as a reference compound in
analytical chemistry. Unlike its linear counterpart, the extensive branching in 2,2,3,4,4-
pentamethylpentane profoundly influences its physical state, thermal properties, and
spectroscopic signature. This guide provides a comprehensive overview of its core physical
properties, drawing upon established experimental data and theoretical principles to offer field-
proven insights for laboratory professionals.

Molecular and Chemical Identity

Correctly identifying a chemical is the foundational step for any laboratory work. 2,2,3,4,4-
Pentamethylpentane is unambiguously defined by a set of unique identifiers.
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Step 1: Grignard Reaction

Pinacolone +
tert-Butylmagnesium Chloride
Reaction in dry ether,
followed by agueous workup

orms tertiary alcohol

Step 2: Dehydration

Intermediate Alcohol:
2,2,3,4,4-Pentamethylpentan-3-ol
(CAS: 5857-69-2)

Reflux with acid catalyst
(e.g., H2SOa4 or H3PO4)

orms alkene

Step 3: Hydrogenation

Intermediate Alkene:
2-(tert-Butyl)-3,3-dimethyl-1-butene
(CAS: 5857-68-1)

!

Catalytic Hydrogenation
(Hz2, Pd/C catalyst)

aturates double bond
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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